Cas no 1218791-35-5 (3-Cyano-2-ethoxypyridine-5-boronic acid, pinacol ester)

• Product Name: 3-Cyano-2-ethoxypyridine-5-boronic acid, pinacol ester
• CAS No: 1218791-35-5
• MF: C₁₄H₁₉BN₂O₃
• MW: 274.123263597488
• MDL: MFCD12546500
• CID: 828308
• Update Time: 2026-04-29

3-Cyano-2-ethoxypyridine-5-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
• 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
• 3-Cyano-2-ethoxypyridine-5-boronic acid, pinacol ester
• B-2892
• X1770

• MDL： MFCD12546500

Computed Properties

• Exact Mass: 274.14900

Experimental Properties

• PSA: 64.37000
• LogP: 1.65118

Additional information on 3-Cyano-2-ethoxypyridine-5-boronic acid, pinacol ester

Comprehensive Overview of 3-Cyano-2-ethoxypyridine-5-boronic acid, pinacol ester (CAS No. 1218791-35-5)

3-Cyano-2-ethoxypyridine-5-boronic acid, pinacol ester (CAS No. 1218791-35-5) is a highly versatile boronic ester derivative widely utilized in pharmaceutical research, material science, and organic synthesis. This compound belongs to the class of pyridine boronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a cyano group and ethoxy substituent, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it indispensable for constructing complex molecular architectures.

The growing demand for boronic acid derivatives in targeted drug delivery and bioconjugation has propelled interest in this compound. Researchers are particularly drawn to its stability under physiological conditions, a trait attributed to the pinacol ester moiety. Recent studies highlight its potential in developing kinase inhibitors and PET imaging probes, aligning with the surge in precision medicine and theranostics. Moreover, its compatibility with green chemistry protocols—such as aqueous-phase reactions—addresses the industry’s push for sustainable synthesis methods.

In material science, 3-Cyano-2-ethoxypyridine-5-boronic acid, pinacol ester serves as a building block for organic electronic materials, including OLEDs and conductive polymers. Its electron-withdrawing cyano group improves charge transport properties, a feature exploited in designing next-generation flexible electronics. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

From an analytical perspective, the compound’s CAS No. 1218791-35-5 ensures precise identification in regulatory and commercial contexts. Quality benchmarks, such as HPLC purity and NMR validation, are critical for end-users, especially in GMP-compliant applications. Suppliers often emphasize batch-to-batch consistency and low heavy metal content, reflecting stringent industry standards.

Emerging trends like AI-driven molecular design and high-throughput screening have further amplified the relevance of this compound. Computational models frequently incorporate pyridine boronic esters to predict novel bioactive scaffolds, while automated synthesis platforms leverage their robustness for rapid iteration. Such innovations align with the broader shift toward digital chemistry and lab automation.

In summary, 3-Cyano-2-ethoxypyridine-5-boronic acid, pinacol ester (CAS No. 1218791-35-5) exemplifies the convergence of synthetic utility and cutting-edge applications. Its role in drug discovery, material engineering, and sustainable chemistry positions it as a critical asset for researchers navigating the frontiers of science and technology.